Cas no 1955556-70-3 (1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride)

• Product Name: 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride
• CAS No: 1955556-70-3
• MDL: MFCD29991402
• CID: 4631703
• PubChem ID: 122163581
• Update Time: 2025-08-04

1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride

• MDL： MFCD29991402

Additional information on 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride

Comprehensive Overview of 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride (CAS No. 1955556-70-3)

The compound 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride (CAS No. 1955556-70-3) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a cyclobutane ring fused with a pyridine moiety, making it a versatile intermediate for drug discovery and development. Its unique structural attributes, including the presence of a carboxylic acid group and a hydrochloride salt form, enhance its solubility and reactivity, which are critical for applications in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride has surged due to their pivotal role in designing kinase inhibitors and GPCR-targeted therapeutics. Researchers are particularly interested in its potential as a scaffold for drug candidates, especially in oncology and neurology. The pyridine ring, a common pharmacophore, contributes to its bioactivity, while the cyclobutane ring offers conformational rigidity, improving binding affinity to target proteins.

The synthesis of 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride typically involves multi-step organic reactions, including cycloaddition and carboxylation processes. Its hydrochloride salt form ensures stability and ease of handling, which is crucial for industrial-scale production. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its purity, often exceeding 98%, making it suitable for high-throughput screening and preclinical studies.

From an SEO perspective, users frequently search for terms like "pyridine derivatives in drug discovery", "cyclobutane carboxylic acid applications", and "CAS 1955556-70-3 supplier". These queries reflect the growing interest in niche pharmaceutical intermediates and their commercial availability. Additionally, discussions on platforms like ResearchGate and PubMed highlight its relevance in fragment-based drug design and covalent inhibitor development, aligning with trends in personalized medicine.

Environmental and regulatory considerations are also paramount. While 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and low ecotoxicity profile make it a sustainable choice for green chemistry initiatives, a topic increasingly prioritized by pharmaceutical manufacturers.

In conclusion, 1-(pyridin-3-yl)cyclobutane-1-carboxylic acid hydrochloride exemplifies the intersection of innovation and utility in modern chemistry. Its structural elegance and functional adaptability position it as a cornerstone in the development of next-generation therapeutics, resonating with both academic researchers and industry professionals.